Cas no 62705-64-0 (2-Naphthalenesulfonic acid,6-amino-4-hydroxy-3-[(2-hydroxy-3-nitro-5-sulfophenyl)azo]-)

• Product Name: 2-Naphthalenesulfonic acid,6-amino-4-hydroxy-3-[(2-hydroxy-3-nitro-5-sulfophenyl)azo]-
• CAS No: 62705-64-0
• MF: C₁₆H₁₂N₄O₁₀S₂
• MW: 484.417281150818
• CID: 434600
• Update Time: 2024-01-29

2-Naphthalenesulfonic acid,6-amino-4-hydroxy-3-[(2-hydroxy-3-nitro-5-sulfophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid,6-amino-4-hydroxy-3-[(2-hydroxy-3-nitro-5-sulfophenyl)azo]-
• 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-3-[2-(2-hydroxy-3-nitro-5-sulfophenyl)diazenyl]-

• Inchi： 1S/C16H12N4O10S2/c17-8-2-1-7-3-13(32(28,29)30)14(15(21)10(7)4-8)19-18-11-5-9(31(25,26)27)6-12(16(11)22)20(23)24/h1-6,21-22H,17H2,(H,25,26,27)(H,28,29,30)
• InChI Key： PEWICBAQTDKGLN-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(N)C=C2)=C(O)C(N=NC2=CC(S(O)(=O)=O)=CC([N+]([O-])=O)=C2O)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 483.99956

Experimental Properties

• Density: 1.97±0.1 g/cm3(Predicted)
• PSA: 243.08
• pka: -1.27±0.50(Predicted)